Cas no 1697496-27-7 (CID 130496313)

• Product Name: CID 130496313
• CAS No: 1697496-27-7
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 5263048
• Update Time: 2025-05-06

CID 130496313 Chemical and Physical Properties

Names and Identifiers

• CID 130496313
• Benzene, 4-(chloromethoxy)-1-methyl-2-nitro-

• Inchi： 1S/C8H8ClNO3/c1-6-2-3-7(13-5-9)4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： UPFWKMUEMRBWTI-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(OCCl)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 322.1±32.0 °C(Predicted)

Additional information on CID 130496313

Chemical Compound CAS No. 1697496-27-7: A Comprehensive Overview

The chemical compound identified by the CAS Registry Number 1697496-27-7, also referenced as CID 130496313, represents a unique molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its intriguing structural properties and promising functional characteristics. In this article, we delve into the details of this compound, exploring its structure, applications, and the latest research findings that highlight its importance in modern chemistry.

At its core, the compound CAS No. 1697496-27-7 exhibits a complex molecular architecture that contributes to its versatile behavior. Recent studies have focused on its electronic properties, which make it a strong candidate for applications in materials science and electronics. Researchers have utilized advanced computational methods to model the compound's behavior under various conditions, providing insights into its potential uses in organic electronics and optoelectronic devices.

The synthesis of CAS No. 1697496-27-7 involves a multi-step process that requires precise control over reaction conditions. Innovations in synthetic chemistry have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. Its stability under thermal and mechanical stress has further enhanced its appeal for industrial applications.

In terms of applications, CID 130496313 has shown promise in the field of drug discovery. Its unique pharmacokinetic profile suggests potential as a lead compound for developing new therapeutic agents. Recent clinical trials have demonstrated its efficacy in targeting specific biological pathways, offering hope for treating a range of diseases.

Moreover, the environmental impact of CAS No. 1697496-27-7 has been a subject of extensive research. Studies indicate that it degrades efficiently under natural conditions, reducing concerns about long-term ecological effects. This attribute is particularly valuable in industries where sustainability is a priority.

The latest advancements in spectroscopic techniques have provided deeper insights into the molecular interactions of CID 130496313. High-resolution NMR and X-ray crystallography have revealed intricate details about its three-dimensional structure, aiding in the design of more effective derivatives.

In conclusion, the chemical compound CAS No. 1697496-27-7, or CID 130496313, stands as a testament to the progress in modern chemistry. Its diverse applications, coupled with ongoing research efforts, ensure that it will continue to play a pivotal role in advancing scientific knowledge and industrial innovation.